N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide

• IUPAC Name: N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide
• InChI: InChI=1S/C13H21N5O3S/c1-10(19)17(11-5-6-11)9-12-4-3-7-18(12)22(20,21)13-8-14-15-16(13)2/h8,11-12H,3-7,9H2,1-2H3
• InChI Key: FSUKRRVOPODYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1CCCN1S(=O)(=O)C2=CN=NN2C)C3CC3
• Molecular Formula: C13H21N5O3S
• Molecular Weight: 327.41 g/mol

Description

N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide is a complex organic compound that features a cyclopropyl group, a triazole ring, and a sulfonylpyrrolidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide typically involves multiple steps. The process begins with the preparation of the triazole ring, followed by the introduction of the sulfonyl group and the pyrrolidine ring. The final step involves the cyclopropylation of the nitrogen atom. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency. The use of automated systems and advanced purification techniques, such as chromatography and crystallization, are essential to meet the stringent requirements of pharmaceutical-grade compounds.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-N-[[1-(3-methyltriazol-4-yl)sulfonylpyrrolidin-2-yl]methyl]acetamide: shares structural similarities with other sulfonylpyrrolidine and triazole-containing compounds.

Thiazole derivatives: Known for their diverse biological activities, including antimicrobial and anticancer properties.

Indole derivatives: Exhibiting a wide range of pharmacological activities, such as antiviral and anti-inflammatory effects.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.